Cas no 96454-73-8 (1-ethynylbicyclo[2.2.2]octane)

• Product Name: 1-ethynylbicyclo[2.2.2]octane
• CAS No: 96454-73-8
• MF: C₁₀H₁₄
• MW: 134.218163013458
• MDL: MFCD18826891
• CID: 800335
• PubChem ID: 13735238
• Update Time: 2025-05-25

1-ethynylbicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane,1-ethynyl-
• Bicyclo[2.2.2]octane, 1-ethynyl- (9CI)
• 1-ethynylbicyclo[2.2.2]octane
• JKHHNHCKFZBFRT-UHFFFAOYSA-N
• PS-20319
• SY313575
• AB92255
• 96454-73-8
• Bicyclo[2.2.2]octane, 1-ethynyl-
• MFCD18826891
• F71041

• MDL： MFCD18826891
• Inchi： 1S/C10H14/c1-2-10-6-3-9(4-7-10)5-8-10/h1,9H,3-8H2
• InChI Key： JKHHNHCKFZBFRT-UHFFFAOYSA-N
• SMILES： C12(C#C)CCC(CC1)CC2

Computed Properties

• Exact Mass: 134.109550447g/mol
• Monoisotopic Mass: 134.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-ethynylbicyclo[2.2.2]octane

1-Ethynylbicyclo[2.2.2]octane: A Comprehensive Overview

The compound 1-ethynylbicyclo[2.2.2]octane (CAS No: 96454-73-8) is a unique bicyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its rigid bicyclo[2.2.2]octane framework and an ethynyl group, has garnered attention due to its structural stability and reactivity in diverse chemical reactions.

1-Ethynylbicyclo[2.2.2]octane is synthesized through a variety of methods, including the cycloaddition of dienes and alkynes, as well as through the use of transition metal catalysts such as palladium or copper complexes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications.

The bicyclo[2.2.2]octane framework of 1-ethynylbicyclo[2.2.2]octane is notable for its high ring strain, which contributes to its reactivity in certain chemical transformations. This property has been exploited in the development of novel materials and drug delivery systems, where controlled reactivity is crucial.

Recent studies have highlighted the potential of 1-ethynylbicyclo[2.2.2]octane in the field of polymer chemistry, particularly in the synthesis of high-performance polymers with enhanced mechanical properties. The ethynyl group serves as a versatile functional group, enabling the formation of covalent bonds with other monomers through click chemistry reactions.

In addition to its role in polymer synthesis, 1-ethynylbicyclo[2.2.2]octane has shown promise in medicinal chemistry as a scaffold for drug design. Its rigid structure provides a platform for the development of bioactive molecules with specific pharmacokinetic profiles.

The application of 1-ethynylbicyclo[2.2.2]octane extends to catalysis, where it has been used as a ligand or precursor in the development of homogeneous catalysts for various organic transformations.

Recent research has also explored the use of 1-ethynylbicyclo[2.2.